Methyl 3-phenyl-4-(trifluoromethyl)isoxazole-5-carboxylate

• CAS RN: 104721-34-8
• Molecular Formula: C12H8F3NO3
• Molecular Weight: 271.19 g/mol
• IUPAC Name: methyl 3-phenyl-4-(trifluoromethyl)-1,2-oxazole-5-carboxylate
• InChI: InChI=1S/C12H8F3NO3/c1-18-11(17)10-8(12(13,14)15)9(16-19-10)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key: DXCBVEKYWLCVCE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=NO1)C2=CC=CC=C2)C(F)(F)F

Description

Methyl 3-phenyl-4-(trifluoromethyl)isoxazole-5-carboxylate is a useful research compound. Its molecular formula is C12H8F3NO3 and its molecular weight is 271.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-phenyl-4-(trifluoromethyl)isoxazole-5-carboxylic acid (Intermediate I-3D, 0.500 g, 1.94 mmol) in dichloromethane (5 mL) and methanol (1 mL) at room temperature was added trimethyldiazomethane (2.0 M in ether) (1.26 mL, 2.53 mmol) slowly over 5 min. The resulting reaction mixture was stirred for 30 min. The reaction mixture was diluted with dichloromethane (40 mL) and washed with brine (20 mL). The aqueous layer was extracted with dichloromethane (2×20 mL), and the organic layers were combined and dried over anhydrous sodium sulfate. Concentration under reduced pressure afforded methyl 3-phenyl-4-(trifluoromethyl)isoxazole-5-carboxylate (0.513 g, 1.89 mmol, 97% yield) as a yellow oil. The product had an HPLC ret. time=2.55 min. (condition A); LC/MS M+1=272.0; 1H NMR (400 MHz, CDCl3) δ ppm 4.07 (s, 3H), 7.47-7.56 (m, 3H), and 7.59 (d, J=7.04 Hz, 2H).